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Compound of Interest

Compound Name: Ahr 5333

CAS No.: 60284-71-1

Cat. No.: B1666715 Get Quote

Executive Summary & Compound Profile
AHR-5333 (Chemical Name: 1-[4-[3-[4-[bis(4-fluorophenyl)hydroxymethyl]-1-

piperidinyl]propoxy]-3-methoxyphenyl]ethanone) is a research-grade pharmacological agent.[1]

[2][3][4][5][6][7][8] It acts as a selective inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in

the biosynthesis of leukotrienes from arachidonic acid.

Because it is designed to modulate immune response and inflammation at micromolar

concentrations, it must be treated as a High Potency Active Pharmaceutical Ingredient (HPAPI)

for disposal purposes. It is not a standard benign salt; it is a bioactive organic fluorinated

compound.
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Property Data

CAS Number
60284-71-1 (Free Base) / 128766-12-1

(Mandelate)

Molecular Formula C₃₀H₃₃F₂NO₄

Molecular Weight ~509.6 g/mol

Primary Hazard
Bioactive (Enzyme Inhibitor), Irritant, Potential

Organ Toxicity

Solubility DMSO, Ethanol (Low solubility in water)

Disposal Class
Hazardous Chemical Waste (Incineration

Required)

Biological Context & Hazard Logic
To understand why we dispose of AHR-5333 strictly, we must look at its biological target. AHR-

5333 blocks the 5-LOX pathway.[5][9] Accidental release into water systems could theoretically

affect aquatic life regulating similar inflammatory pathways.

Figure 1: AHR-5333 Mechanism of Action
This diagram illustrates the specific pathway blocked by AHR-5333, validating the need for

containment to prevent bioactive contamination.
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Caption: AHR-5333 inhibits 5-Lipoxygenase, preventing the conversion of Arachidonic Acid into

pro-inflammatory Leukotrienes.

Pre-Disposal Stabilization Protocols
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Before moving waste to the central accumulation area, you must stabilize the compound at the

bench.

A. Solid Waste (Powder/Crystals)
Never dispose of AHR-5333 in the trash or regular biohazard bins (unless contaminated with

infectious agents).

Protocol:

Collect residual powder in a sealable secondary container (e.g., a screw-top scintillation

vial).

Label clearly: "Hazardous Waste - AHR-5333 - Toxic/Bioactive Solid".

If the powder is spilled, dampen a paper towel with Ethanol (not water, due to solubility) to

wipe up, then dispose of the towel as solid chemical waste.

B. Liquid Waste (Stock Solutions)
AHR-5333 is typically dissolved in DMSO or Ethanol.

Segregation Rule: Do not mix with aqueous acidic waste. Keep in the "Organic Solvents"

stream.

Halogen Check: Although AHR-5333 contains Fluorine, the molecule itself does not usually

trigger "Halogenated Solvent" restrictions unless the solvent is halogenated (e.g.,

Chloroform, DCM).

If in DMSO/EtOH: Dispose in Non-Halogenated Organic waste.

If in DCM/Chloroform: Dispose in Halogenated Organic waste.

Disposal Workflow (Step-by-Step)
This decision tree guides you through the physical disposal process based on the state of the

matter.
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Figure 2: Operational Disposal Decision Tree
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Caption: Logic flow for segregating AHR-5333 based on physical state and solvent carrier.

Emergency Spillage Procedures
If AHR-5333 is spilled outside a containment hood:

Evacuate & Ventilate: If the spill is significant (>100mg powder aerosolized), clear the

immediate area.

PPE Upgrade: Don double nitrile gloves, a lab coat, and safety goggles. If powder is

fine/dusty, an N95 or P100 respirator is recommended.

Containment: Cover the spill with an absorbent pad.

Solubilization: Wet the pad with Ethanol or Methanol. AHR-5333 is lipophilic; water will bead

up and spread the powder rather than cleaning it.

Disposal: Place all cleanup materials into a hazardous waste bag, seal, and label as "AHR-

5333 Spill Debris."

Final Disposition (Incineration)
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The ultimate fate of AHR-5333 must be high-temperature incineration.

Why? Fluorinated organic compounds require high temperatures to break the Carbon-

Fluorine bonds and prevent environmental persistence.

Directive: Ensure your facility's waste contractor (e.g., Stericycle, Veolia, Clean Harbors) is

aware that the waste stream contains "Fluorinated Organic APIs."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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